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Compound of Interest

Compound Name: Acid red 266

Cat. No.: B15599896

Acid Red 266: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Acid Red 266, a synthetic azo dye. The
document details its chemical and physical properties, manufacturing process, and
applications, with a focus on its relevance to research and industrial sectors.

Core Chemical and Physical Data

Acid Red 266 is a sulfonated monoazo dye, characterized by its vibrant red color. It is primarily
utilized in the dyeing of protein and polyamide fibers.

Identifier Value Reference
CAS Number 57741-47-6 [11[21131[4]1[5][6]
Molecular Formula C17H10CIF3N3NaO4S 2115161171
Molecular Weight 467.78 g/mol [21[3][4]1[5][6]
C.l. Name Acid Red 266 [2][5]
Appearance Dark Red Powder [2][5]

Solubility Soluble in water [2]
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Synthesis of Acid Red 266

The manufacturing of Acid Red 266 involves a two-stage process: the diazotization of an
aromatic amine followed by a coupling reaction with a naphthol derivative.[1][2]

Experimental Protocol:

o Diazotization: 4-Chloro-2-(trifluoromethyl)benzenamine is treated with a source of nitrous
acid (typically sodium nitrite in an acidic medium) to form a diazonium salt. This reaction is
conducted at low temperatures to ensure the stability of the diazonium salt.

e Coupling: The resulting diazonium salt is then reacted with 6-Amino-4-hydroxynaphthalene-
2-sulfonic acid (gamma acid) under acidic conditions.[2] The electrophilic diazonium salt
attacks the electron-rich naphthol ring, leading to the formation of the azo bond and the final
dye molecule.

« |solation: The product is subsequently isolated from the reaction mixture by salting out,
followed by filtration, drying, and crushing to obtain the final powdered dye.[1]

Below is a diagram illustrating the synthesis workflow.
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Synthesis Workflow of Acid Red 266
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Caption: Synthesis workflow for Acid Red 266.
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Applications

Acid Red 266 is a versatile dye with applications in both industrial and research settings.

Industrial Applications:

The primary use of Acid Red 266 is in the dyeing of various textiles.[8] Its anionic nature allows
it to form strong bonds with cationic groups in protein and polyamide fibers under acidic
conditions.[8]

» Textile Dyeing: It is extensively used for dyeing wool, silk, nylon, and leather.[8][9] It provides
vibrant red shades with good fastness properties.

o Carpet Printing: It is particularly suitable for the direct printing of polyamide carpets.[2][9]

Research Applications:

In a laboratory context, Acid Red 266 serves as a biological stain. Dyes are crucial tools for
researchers to observe and analyze cellular structures, track biomolecules, and assess cell
functions.[10][11] While specific protocols for Acid Red 266 are not widely documented in
literature for advanced biological applications like signaling pathway analysis, its general utility
as a stain is recognized.[10][11] It can be used for:

» Histology: Staining of tissue sections for pathological studies.[10][11]

e Microscopy: Aiding in the visualization and differentiation of cell types and microorganisms.
[10][11]

It is important to note that Acid Red 266 is primarily known as a dye and staining agent. There
is currently no scientific literature suggesting its involvement in specific biological signaling
pathways or its use as a therapeutic agent in drug development.

Safety and Handling

Acid Red 266 is considered harmful if swallowed and may cause irritation to the skin, eyes,
and respiratory tract.[6] Appropriate personal protective equipment, including gloves and safety
goggles, should be worn when handling the powdered dye.[6] It should be stored in a cool, dry
place away from strong oxidizing agents.[6]
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Fastness Properties on Polyamide Grade

Light Fastness 6

Washing Fastness (Fading) 4-5

Washing Fastness (Staining) 3-4 (Nylon), 4 (Cotton)
Perspiration Fastness (Fading) 5

Perspiration Fastness (Staining) 5

Rubbing (Dry) 5

Fastness to Chlorinated Water 4-5

Data sourced from supplier technical datasheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acid Red 266 CAS number and molecular formula.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599896#acid-red-266-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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